Plasticin-C2
Description
Plasticin-C2 is a synthetic polymer developed for high-performance applications in biodegradable packaging and medical devices. Characterized by a polyhydroxyalkanoate (PHA) backbone with C2 alkyl side chains, it exhibits exceptional tensile strength (45–50 MPa) and thermal stability (melting point: 165–170°C) while maintaining biodegradability under industrial composting conditions . Its synthesis involves a metal-catalyzed copolymerization of ethylene glycol and β-butyrolactone, yielding a semi-crystalline structure with a molecular weight (Mw) of 120–150 kDa . This compound’s low water solubility (<0.1 g/L at 25°C) and high resistance to organic solvents make it ideal for rigid packaging, though its production cost remains higher than conventional plastics .
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
GLLSGILNSAGGLLGNLIGSLSN |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Limitations
- Advantages : this compound’s balanced mechanical and environmental performance positions it as a viable alternative for single-use plastics in regulated markets (e.g., EU packaging directives) .
- Challenges: Scalability issues and lack of recycling infrastructure for biodegradable polymers require further innovation in catalytic systems and waste management .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
